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Compound of Interest

Compound Name: Basic red 2

Cat. No.: B3428820

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Basic
Red 2, a synthetic azine dye also known as Safranin O or C.l. 50240. This document details its
physicochemical characteristics, synthesis, and reactivity, presenting quantitative data in
structured tables and outlining detailed experimental protocols.

Physicochemical Properties

Basic Red 2 is a reddish-brown powder that is soluble in water and ethanol.[1][2] It is a
cationic dye, meaning it carries a positive charge, which is fundamental to its staining
capabilities in biological and industrial applications.[2][3]

\dentificati lC T :

Property Value Reference

Basic Red 2, Safranin O,
Common Names ) [4115]
Safranine T, C.l. 50240

Molecular Formula C20H19CINa [4115]
Molecular Weight 350.84 g/mol [5]
Appearance Dark red to violet powder [4]
Odor Odorless [2]
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Property Value Reference
Melting Point >240 °C (with decomposition) [4]
Boiling Point 507.14 °C (rough estimate) [4]
Amax (in Ethanol) 530 nm [4]
pKa 6.4 (at 25 °C) [4]

- olubili

Solvent Solubility Observation Reference

Water Soluble Forms a red solution [1][4]

Forms a red solution
Ethanol Soluble with yellow [1114]

fluorescence

Reactivity Profile

Basic Red 2 exhibits distinct color changes in the presence of strong acids and bases, making
it useful as an indicator in certain applications.

o With Strong Acid (e.g., concentrated H2SOa4): The dye solution turns green. Upon dilution,
the color changes to blue, then purple, and finally back to red.[1][4]

e With Strong Base (e.g., NaOH): A brown-red precipitate is formed when sodium hydroxide is
added to an aqueous solution of Basic Red 2.[1][4]

o With Hydrochloric Acid: An aqueous solution of Basic Red 2 turns blue-purple upon the
addition of hydrochloric acid.[4]

Experimental Protocols
Synthesis of Basic Red 2 (Safranin O)
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The synthesis of Basic Red 2, commonly known as Safranin T, involves the oxidation and
condensation of a mixture of amines.[4][5]

Principle: An equimolecular mixture of o-toluidine and 2,5-diaminotoluene is oxidized, and the
resulting product is condensed with aniline. The final dye is then isolated as its chloride salt.[5]

Materials:

o-Toluidine

2,5-Diaminotoluene

Aniline

Oxidizing agent (e.g., sodium dichromate)

Hydrochloric acid

Sodium chloride

Procedure:

e Prepare an equimolecular mixture of o-toluidine and 2,5-diaminotoluene.

e Dissolve the amine mixture in an appropriate solvent.

o Slowly add an oxidizing agent to the solution while maintaining a controlled temperature.

 After the oxidation is complete, add aniline to the reaction mixture.

» Heat the mixture to facilitate the condensation reaction. The progress of the reaction can be
monitored by thin-layer chromatography.

e Once the reaction is complete, cool the mixture and precipitate the dye by adding a
concentrated solution of sodium chloride.

« Filter the crude product and wash it with a saturated sodium chloride solution.
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o Purify the dye by recrystallization from a suitable solvent system, such as a mixture of
benzene and methanol (1:1) or water.[4]

e Dry the purified Basic Red 2 in a vacuum oven.

Determination of Melting Point

Principle: The melting point of a crystalline solid is the temperature at which it transitions from a
solid to a liquid. For pure substances, this occurs over a narrow range. The melting point of
Basic Red 2 is accompanied by decomposition.

Materials:

Basic Red 2 sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

e Ensure the Basic Red 2 sample is finely powdered by grinding it gently in a mortar and
pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.

» Heat the block rapidly to a temperature about 20°C below the expected melting point.

e Then, decrease the heating rate to 1-2°C per minute to ensure accurate determination.

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a liquid. This range is the melting point.

e Observe for any color change or gas evolution, which indicates decomposition.
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Determination of Boiling Point (Theoretical)

The boiling point of Basic Red 2 is estimated to be 507.14 °C.[4] Experimental determination is
challenging due to the high temperature and the fact that the compound decomposes at a
much lower temperature. The provided value is a rough estimate and should be treated with
caution.

Determination of Solubility (Qualitative)

Principle: The solubility of a substance in a particular solvent is its ability to dissolve and form a
homogeneous solution.

Materials:

Basic Red 2 sample

Test tubes

Distilled water

Ethanol

Spatula

Procedure:

Place a small amount (approximately 10 mg) of Basic Red 2 into two separate test tubes.

To the first test tube, add 1 mL of distilled water.

To the second test tube, add 1 mL of ethanol.

Gently agitate both test tubes and observe the extent to which the solid dissolves.

Record the observations, including the color of the resulting solution and any fluorescence.

Spectrophotometric Determination of Amax
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Principle: A spectrophotometer is used to measure the absorbance of a colored solution at
different wavelengths. The wavelength at which the maximum absorbance occurs is known as
Amax.

Materials:

Basic Red 2 sample

Ethanol

Volumetric flasks

Cuvettes

UV-Visible Spectrophotometer

Procedure:

o Prepare a dilute stock solution of Basic Red 2 in ethanol of a known concentration.
o From the stock solution, prepare a series of dilutions.

e Turn on the spectrophotometer and allow it to warm up.

» Set the wavelength range to scan from approximately 400 nm to 700 nm.

e Use ethanol as a blank to zero the spectrophotometer.

» Measure the absorbance of one of the dilute solutions across the specified wavelength
range.

o The wavelength corresponding to the highest absorbance peak is the Amax.

Spectrophotometric Determination of pKa

Principle: The pKa of an indicator can be determined spectrophotometrically by measuring the
absorbance of solutions at different pH values. The Henderson-Hasselbalch equation is then
used to calculate the pKa.
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Materials:

Basic Red 2 sample

Buffer solutions of varying known pH (e.g., from pH 5 to 8)

Volumetric flasks

Cuvettes

UV-Visible Spectrophotometer

pH meter

Procedure:

Prepare a stock solution of Basic Red 2 in a suitable solvent (e.g., 50% ethanol).

Prepare a series of solutions by diluting a small, constant volume of the Basic Red 2 stock
solution with the different buffer solutions.

Measure the exact pH of each solution using a calibrated pH meter.

Determine the Amax for the acidic form (in a highly acidic buffer) and the basic form (in a
highly alkaline buffer) of Basic Red 2.

Measure the absorbance of each buffered solution at the Amax of the basic form.

Plot a graph of absorbance versus pH. The pKa is the pH at which the absorbance is halfway
between the minimum and maximum absorbance.

Alternatively, use the Henderson-Hasselbalch equation: pKa = pH + log([A~]/[HA]), where
[A-] and [HA] are the concentrations of the basic and acidic forms, respectively, which can
be determined from the absorbance values.

Synthesis Pathway of Basic Red 2
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The synthesis of Basic Red 2 involves a multi-step process starting from simple aromatic
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Caption: Synthesis pathway of Basic Red 2.

Logical Relationship of Reactivity

The color changes of Basic Red 2 in acidic and basic conditions are due to changes in its
molecular structure and electron distribution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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